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Compound of Interest

Compound Name: Sumaresinolic acid

Cat. No.: B12457616

Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide on Sumaresinolic acid, a naturally

occurring pentacyclic triterpenoid.

Core Compound Identification
Sumaresinolic acid is a bioactive molecule found in various plant species. Its fundamental

chemical identifiers are crucial for research and regulatory purposes.

Identifier Value Source(s)

CAS Number 559-64-8 [1]

Molecular Formula C30H48O4 [1]

Molecular Weight 472.7 g/mol [1]

Synonyms

Sumaresinol, 3beta,6beta-

dihydroxyolean-12-en-28-oic

acid

[1]
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Physicochemical Properties
The physicochemical properties of Sumaresinolic acid are foundational to understanding its

behavior in biological systems and for formulation development.

Property Value Source(s)

XLogP3 6.1 [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 1 [1]

Exact Mass 472.35526001 Da [1]

Monoisotopic Mass 472.35526001 Da [1]

Topological Polar Surface Area 77.8 Å² [1]

Heavy Atom Count 34 [1]

Biological Activity and Therapeutic Potential
Direct experimental evidence for the biological activities of Sumaresinolic acid is limited in

publicly available literature. However, as a member of the oleanane-type pentacyclic

triterpenoid family, its activities can be inferred from closely related and extensively studied

compounds like oleanolic acid and ursolic acid.[2][3][4][5] These compounds are known to

possess a wide range of pharmacological effects, including anti-inflammatory, anti-cancer, and

hepatoprotective activities.[2][5]

Pentacyclic triterpenoids, as a class, have been shown to modulate various cellular processes.

[2][3][5] Their therapeutic potential stems from their ability to interact with multiple molecular

targets, influencing signaling pathways involved in cell proliferation, apoptosis, and

inflammation.[2][6]

Potential Signaling Pathways
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While specific signaling pathways for Sumaresinolic acid have not been elucidated, the

mechanisms of action for related triterpenoids like oleanolic acid involve several key signaling

cascades. It is plausible that Sumaresinolic acid may interact with similar pathways.

A potential signaling cascade influenced by oleanane-type triterpenoids is the PI3K/Akt/mTOR

pathway, which is central to cell growth and survival. Inhibition of this pathway is a common

mechanism for the anti-cancer effects of these compounds.[6] Another critical pathway is the

NF-κB signaling pathway, a key regulator of inflammation.[6][7]
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Caption: Potential signaling pathways modulated by oleanane-type triterpenoids.

Experimental Protocols
Detailed experimental protocols specifically for Sumaresinolic acid are not widely published.

The following methodologies are based on standard protocols used for the investigation of

related pentacyclic triterpenoids and can be adapted for Sumaresinolic acid research.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol is designed to assess the effect of a compound on cell viability.

Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)

are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at

37°C in a humidified atmosphere with 5% CO2.

Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per

well and allowed to adhere overnight.

Compound Treatment: A stock solution of Sumaresinolic acid in DMSO is prepared and

diluted to various concentrations in the culture medium. The cells are then treated with these

concentrations for 24, 48, or 72 hours.

MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added

to each well, and the plate is incubated for another 4 hours.

Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each

well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at 570 nm using a microplate

reader.

Data Analysis: The percentage of cell viability is calculated relative to the untreated control

cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is

determined from the dose-response curve.
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Anti-inflammatory Activity Assay (Nitric Oxide
Production in Macrophages)
This protocol assesses the potential of a compound to inhibit inflammatory responses.

Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with

10% FBS and antibiotics.

Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells per well and

incubated overnight.

Compound Treatment and Stimulation: Cells are pre-treated with various concentrations of

Sumaresinolic acid for 1 hour, followed by stimulation with lipopolysaccharide (LPS; 1

µg/mL) for 24 hours to induce nitric oxide (NO) production.

Nitrite Measurement (Griess Assay): 50 µL of the cell culture supernatant is mixed with 50 µL

of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and 50 µL of Griess reagent B

(0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

Incubation and Absorbance Measurement: The mixture is incubated at room temperature for

10 minutes, and the absorbance is measured at 540 nm.

Data Analysis: The concentration of nitrite is determined from a standard curve prepared with

sodium nitrite. The inhibitory effect of Sumaresinolic acid on NO production is calculated.
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General Experimental Workflow for Triterpenoid Bioactivity
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Caption: A generalized workflow for in vitro bioactivity screening.
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Conclusion and Future Directions
Sumaresinolic acid is a pentacyclic triterpenoid with a defined chemical structure. While its

biological activities have not been extensively studied, its structural similarity to well-

characterized triterpenoids like oleanolic acid suggests a high potential for pharmacological

effects, particularly in the areas of anti-cancer and anti-inflammatory research.

Future research should focus on the comprehensive evaluation of Sumaresinolic acid's

bioactivities through in vitro and in vivo studies. Elucidating its specific molecular targets and

mechanisms of action will be critical to unlocking its therapeutic potential. Further investigation

into its pharmacokinetic and toxicological profiles is also necessary for any future drug

development endeavors. The experimental frameworks provided in this guide offer a starting

point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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